Cas no 368870-06-8 (1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid)

• Product Name: 1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid
• CAS No: 368870-06-8
• MF: C₁₃H₁₄ClNO₃
• MW: 267.708162784576
• CID: 304375
• PubChem ID: 2779686
• Update Time: 2025-05-22

1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-Chlorophenethyl)-5-oxopyrrolidine-3-carboxylic acid
• 1-(4-CHLOROPHENETHYL)-5-OXO-3-PYRROLIDINECARBOXYLIC ACID
• 1-[2-(4-chlorophenyl)ethyl]-5-oxopyrrolidine-3-carboxylic acid
• 3-Pyrrolidinecarboxylicacid, 1-[2-(4-chlorophenyl)ethyl]-5-oxo-
• HMS1443M07
• A874256
• AKOS000345768
• SCHEMBL12741625
• DTXSID20381500
• FT-0605676
• 1-(4-Chlorophenethyl)-5-oxopyrrolidine-3-carboxylicacid
• CCG-251684
• AKOS022174793
• IDI1_015882
• CS-0313554
• SDCCGMLS-0066159.P001
• E78327
• 1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic acid, AldrichCPR
• MFCD01330893
• BS-4877
• 368870-06-8
• Maybridge3_004495
• STL096194
• 1-[2-(4-Chlorophenyl)ethyl]-5-oxo-pyrrolidine-3-carboxylic acid
• AG-219/13129135
• 1-[2-(4-chlorophenyl)ethyl]-5-oxo-3-pyrrolidinecarboxylic acid
• 1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid

• MDL： MFCD01330893
• Inchi： 1S/C13H14ClNO3/c14-11-3-1-9(2-4-11)5-6-15-8-10(13(17)18)7-12(15)16/h1-4,10H,5-8H2,(H,17,18)
• InChI Key： IMVZABZPKCETQX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCN1C(CC(C(=O)O)C1)=O

Computed Properties

• Exact Mass: 267.06600
• Monoisotopic Mass: 267.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.6Ų

Experimental Properties

• Melting Point: 148-150
• PSA: 57.61000
• LogP: 1.75350

1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidones Oxoprolines

Additional information on 1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid

1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid: A Comprehensive Overview

The compound 1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid, identified by the CAS number 368870-06-8, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle, substituted with a 4-chlorophenethyl group and a carboxylic acid moiety. The presence of the chlorophenethyl group introduces electronic and steric effects, which can influence the compound's reactivity and bioavailability.

Recent studies have highlighted the importance of pyrrolidine derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The 5-oxo functionality within this compound suggests potential involvement in redox reactions or as a precursor for other functional groups. Additionally, the carboxylic acid group provides versatility in terms of functionalization, enabling the synthesis of esters, amides, or other derivatives that may exhibit enhanced pharmacokinetic properties.

The synthesis of 1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid typically involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. Researchers have explored various synthetic pathways to optimize yield and purity, leveraging modern techniques such as microwave-assisted synthesis or catalytic methods. These advancements have not only improved the efficiency of synthesis but also opened avenues for large-scale production, which is crucial for preclinical and clinical studies.

In terms of applications, this compound has shown promise in several therapeutic areas. For instance, its ability to modulate enzyme activity or interact with cellular receptors makes it a valuable lead compound in drug discovery programs targeting diseases such as cancer, inflammation, or neurodegenerative disorders. Recent findings from in vitro studies suggest that this compound exhibits selective inhibitory effects on certain kinases, which are key players in signaling pathways implicated in cancer progression.

Beyond its direct applications in drug development, 1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid serves as a versatile building block for constructing more complex molecular architectures. Its structural features allow for easy modification at various positions on the pyrrolidine ring or the phenethyl group, enabling chemists to explore a wide range of structural variations. This flexibility is particularly advantageous in combinatorial chemistry approaches aimed at discovering novel bioactive agents.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular modeling studies have provided insights into its three-dimensional conformation, binding affinity to target proteins, and potential metabolic pathways. These computational analyses complement experimental data, facilitating a more comprehensive evaluation of the compound's suitability for therapeutic applications.

In conclusion, 1-(4-Chlorophenethyl)-5-oxo-3-pyrrolidinecarboxylic Acid stands out as a valuable molecule with diverse applications in organic synthesis and drug discovery. Its unique structure and functional groups make it an attractive candidate for further research and development. As advancements in synthetic methods and computational tools continue to evolve, this compound is likely to play an increasingly important role in the creation of innovative pharmaceutical agents.